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Compound of Interest

1-Ethoxy-2-(2-
Compound Name:
methoxyethoxy)ethane

Cat. No.: B092314

An In-depth Technical Guide to the Physical Properties of 1-Ethoxy-2-(2-
methoxyethoxy)ethane

This technical guide provides a comprehensive overview of the core physical properties of 1-
Ethoxy-2-(2-methoxyethoxy)ethane, also known as diethylene glycol ethyl methyl ether. The
information is intended for researchers, scientists, and professionals in drug development and
various industrial applications where this compound is utilized as a solvent or intermediate.

Chemical Identity

o |[UPAC Name: 1-Ethoxy-2-(2-methoxyethoxy)ethane

e Synonyms: Diethylene Glycol Ethyl Methyl Ether, 2,5,8-Trioxadecane, 1-(2-ethoxyethoxy)-2-
methoxyethane[1][2]

e CAS Number: 1002-67-1[1][3][4]
e Molecular Formula: C7H1603[1][2][3][4]

e Molecular Weight: 148.20 g/mol [1][3]

Physical Properties
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The physical characteristics of 1-Ethoxy-2-(2-methoxyethoxy)ethane are summarized in the

table below. The data has been compiled from various sources, and ranges are provided where

discrepancies exist.

Property Value Units Conditions
Colorless, transparent ]
Appearance o - Ambient
liquid
Melting Point -72 to <-80 °C 1028 hPa
Boiling Point 167.9t0 179 °C 760 mmHg / 1028 hPa
Density 0.908 to 0.922 g/cm3 20 °C
Refractive Index 1.4080to 1.4120 - 20 °C
Flash Point 53.8 to 69 °C 1018 hPa
Water Solubility 1000 g/L 20 °C
Vapor Pressure 0.86 mmHg 20 °C
LogP (Octanol/Water
N o 0.68590 - Calculated
Partition Coefficient)
Hydrogen Bond
3 - Calculated
Acceptor Count
Hydrogen Bond Donor
- Calculated
Count
Rotatable Bond Count 7 - Calculated

Experimental Protocols for Physical Property

Determination

While specific experimental reports for 1-Ethoxy-2-(2-methoxyethoxy)ethane are not readily

available in the public domain, the following are detailed, standardized methodologies typically

employed for determining the key physical properties of liquid chemicals like this one.
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3.1. Boiling Point Determination (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

o Apparatus: A distillation flask, a condenser, a heating mantle, a calibrated thermometer, and
boiling chips.

e Procedure:

[¢]

The liquid is placed in the distillation flask with boiling chips to ensure smooth boiling.

o The thermometer is positioned so that the top of the bulb is level with the bottom of the
side arm of the flask leading to the condenser.

o The liquid is heated, and the temperature is recorded when the vapor and liquid are in
equilibrium, and a steady stream of distillate is collected. This temperature is the boiling
point at the recorded atmospheric pressure.

o If necessary, a pressure correction to standard pressure (760 mmHg) is applied using the
Sydney-Young equation.

3.2. Melting Point Determination (OECD Guideline 102)

For substances that are solid at room temperature, the melting point is determined. For liquids
like 1-Ethoxy-2-(2-methoxyethoxy)ethane, the freezing point or pour point is more relevant.
The reported value of -72 °C likely refers to the freezing point.

o Apparatus: A cooling bath (e.g., dry ice/acetone), a sample tube, a calibrated thermometer or
thermocouple, and a stirring device.

e Procedure:

o The liquid sample is placed in a tube and slowly cooled in the cooling bath with gentle
stirring.

o The temperature is monitored continuously.
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o The freezing point is the temperature at which the first crystals appear and remain, or the
temperature at which the temperature remains constant during solidification.

3.3. Density Measurement (OECD Guideline 109)
Density is the mass per unit volume of a substance.

o Apparatus: A pycnometer (a glass flask with a precise volume), a balance with a precision of
0.1 mg, and a constant temperature bath.

e Procedure:
o The empty pycnometer is weighed.

o Itis then filled with the sample liquid and placed in the constant temperature bath until it
reaches thermal equilibrium (e.g., at 20 °C).

o The pycnometer is removed, carefully dried, and weighed again to determine the mass of
the liquid.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

3.4. Refractive Index Measurement (OECD Guideline 107)

The refractive index is a dimensionless number that describes how fast light propagates
through the material.

e Apparatus: A calibrated refractometer (e.g., an Abbé refractometer) with a light source and a
constant temperature bath.

e Procedure:
o Afew drops of the liquid sample are placed on the prism of the refractometer.

o The prism is closed, and the sample is allowed to reach the desired temperature (e.g., 20
°C) by circulating water from the constant temperature bath.
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o The light source is switched on, and the telescope is adjusted until the boundary line
between the light and dark fields is sharp and centered in the crosshairs.

o The refractive index is read directly from the instrument's scale.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical and chemical
characterization of a liquid substance like 1-Ethoxy-2-(2-methoxyethoxy)ethane.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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